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Compound of Interest

Compound Name: D-Threose

Cat. No.: B119605 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling D-Threose, including personal protective equipment (PPE), operational plans, and

disposal protocols.

Personal Protective Equipment (PPE)
While D-Threose is not classified as a highly hazardous substance, prudent laboratory practice

dictates the use of appropriate personal protective equipment to minimize exposure and

prevent potential irritation. The following table summarizes the recommended PPE for handling

D-Threose.
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Protection Type Equipment Specification and Use

Eye/Face Protection Safety Glasses or Goggles

Recommended to wear safety

glasses with side shields or

tightly fitting safety goggles to

prevent eye contact.

Hand Protection Protective Gloves

Wear suitable chemical-

resistant gloves. It is important

to inspect gloves for any

damage before use.

Skin and Body Protection Lab Coat

A standard lab coat is

recommended to prevent skin

exposure.

Respiratory Protection Not Typically Required

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is generally not

necessary. If dust is generated

or irritation is experienced, a

dust mask or respirator may be

used.

Operational Plan: From Receipt to Disposal
A systematic approach to handling D-Threose from the moment it is received to its final

disposal is crucial for maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store D-Threose in a cool, dry place in a tightly sealed container to protect it from moisture.

[1][2]

For short-term storage, refrigeration at 2-8°C is recommended.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b119605?utm_src=pdf-body
https://www.benchchem.com/product/b119605?utm_src=pdf-body
https://www.chemimpex.com/products/42367
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3420144.htm
https://www.chemimpex.com/products/42367
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3420144.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Handling:

All handling of D-Threose should be conducted in a well-ventilated area.

Avoid direct contact with the skin and eyes.

Minimize dust generation and accumulation.

After handling, wash hands thoroughly with soap and water.

3. Spill Management:

In the event of a spill, ensure the area is well-ventilated.

Wear appropriate PPE, including gloves and safety glasses.

Use an inert absorbent material, such as sand or silica gel, to soak up the spill.

Collect the absorbed material into a suitable, clean, dry, closed container for disposal.[3]

Disposal Plan
Proper disposal of D-Threose is essential to prevent environmental contamination and comply

with regulations.
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Waste Type Disposal Method Regulatory Considerations

Uncontaminated D-Threose

May be disposed of as regular

trash in some jurisdictions as it

is not typically regulated as

hazardous waste.

Always consult local, state,

and federal regulations before

disposal. Institutional

Environmental Health and

Safety (EHS) offices can

provide specific guidance.

Contaminated D-Threose (e.g.,

with solvents)

Dispose of as chemical waste

through your institution's EHS

department.

The disposal method will be

determined by the nature of

the contaminant. Do not mix

with non-hazardous waste.

Empty Containers

Rinse thoroughly with water

before recycling or disposing

of as regular trash.

Ensure containers are free of

any residual D-Threose.

Experimental Protocol: Preparation of a D-Threose
Solution
This protocol outlines the steps for preparing a 1 Molar (M) aqueous solution of D-Threose,

incorporating necessary safety measures.

Materials:

D-Threose (Molecular Weight: 120.10 g/mol )[4][5][6]

Deionized water

50 mL conical tube

Magnetic stirrer and stir bar

Spatula

Weighing paper
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Analytical balance

Procedure:

Don PPE: Before starting, put on a lab coat, safety glasses, and nitrile gloves.

Calculate Mass: To prepare a 50 mL of 1 M D-Threose solution, calculate the required mass:

50 mL * (1 L / 1000 mL) * 1 mol/L * 120.10 g/mol = 6.005 g.

Weigh D-Threose: Place a piece of weighing paper on the analytical balance and tare it.

Carefully weigh out 6.005 g of D-Threose using a clean spatula.

Dissolve D-Threose: Add approximately 40 mL of deionized water to the 50 mL conical tube.

Place the stir bar in the tube and put it on the magnetic stirrer. While stirring, slowly add the

weighed D-Threose to the water.

Adjust Volume: Once the D-Threose is completely dissolved, remove the conical tube from

the stirrer. Add deionized water to bring the final volume to 50 mL.

Label and Store: Cap the tube tightly and label it clearly with the contents ("1 M D-Threose"),

date, and your initials. Store the solution at 2-8°C.

Clean-up: Dispose of the weighing paper in the regular trash. Clean the spatula and any

other used equipment. Wash your hands thoroughly.

Visual Workflows
The following diagrams illustrate key decision-making and procedural workflows for handling D-
Threose safely.
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PPE Selection for D-Threose Handling

Start: Handling D-Threose

Assess the Task:
- Weighing

- Solution Preparation
- Cell Culture Application

Evaluate Potential Exposure:
- Dust Generation

- Splashing
- Aerosolization

Routine Handling
(Low Risk)

Low

Spill or High-Risk Task

High

Standard PPE:
- Safety Glasses

- Lab Coat
- Gloves

Enhanced PPE:
- Goggles
- Lab Coat

- Chemical Resistant Gloves
- Dust Mask (if applicable)

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for D-Threose.
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D-Threose Spill Cleanup Procedure

Spill Detected

Alert others in the area

Don appropriate PPE:
- Gloves

- Safety Glasses
- Lab Coat

Ensure adequate ventilation

Contain the spill with
absorbent material

Collect absorbed material
into a sealed container

Label container as
'D-Threose Waste'

Clean the spill area with
water and detergent

Dispose of waste through
EHS office

Cleanup Complete

Click to download full resolution via product page

Caption: Procedure for cleaning up a D-Threose spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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